Cas no 46498-17-3 (9H-Carbazole-3,6-diamine,9-methyl-)

9H-Carbazole-3,6-diamine,9-methyl- structure
46498-17-3 structure
Product Name:9H-Carbazole-3,6-diamine,9-methyl-
CAS No:46498-17-3
MF:C13H13N3
MW:211.262422323227
CID:329089
PubChem ID:611148
Update Time:2025-04-19

9H-Carbazole-3,6-diamine,9-methyl- Chemical and Physical Properties

Names and Identifiers

    • 9H-Carbazole-3,6-diamine,9-methyl-
    • 9-methyl-9H-carbazole-3,6-diamine
    • 9-methylcarbazole-3,6-diamine
    • NS00031610
    • SCHEMBL351390
    • 3,6-diamino-N-methylcarbazole
    • EINECS 256-272-8
    • 3,6-Diamino-9-methylcarbazole
    • DTXSID00196856
    • 56R6LW4TQC
    • 9H-Carbazole-3,6-diamine, 9-methyl-
    • 46498-17-3
    • 9-Methyl-9H-carbazole-3,6-diamine #
    • KPIAHQAOODFLBZ-UHFFFAOYSA-N
    • Inchi: 1S/C13H13N3/c1-16-12-4-2-8(14)6-10(12)11-7-9(15)3-5-13(11)16/h2-7H,14-15H2,1H3
    • InChI Key: KPIAHQAOODFLBZ-UHFFFAOYSA-N
    • SMILES: N1(C)C2C=CC(=CC=2C2C=C(C=CC1=2)N)N

Computed Properties

  • Exact Mass: 211.110947
  • Monoisotopic Mass: 211.110947
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57
  • XLogP3: 2

Experimental Properties

  • Density: 1.32
  • Boiling Point: 493.6°Cat760mmHg
  • Flash Point: 252.3°C
  • Refractive Index: 1.709
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